Cas no 631902-15-3 (2-Propenoic acid, 3-[2-(1-methylethyl)-5-pyrimidinyl]-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-[2-(1-methylethyl)-5-pyrimidinyl]-, ethyl ester, (2E)-
• CAS No: 631902-15-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 1647349
• Update Time: 2024-08-30

2-Propenoic acid, 3-[2-(1-methylethyl)-5-pyrimidinyl]-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[2-(1-methylethyl)-5-pyrimidinyl]-, ethyl ester, (2E)-

• Inchi： 1S/C12H16N2O2/c1-4-16-11(15)6-5-10-7-13-12(9(2)3)14-8-10/h5-9H,4H2,1-3H3/b6-5+
• InChI Key： YUAMNOUQMLNTRS-AATRIKPKSA-N
• SMILES： C(OCC)(=O)/C=C/C1=CN=C(C(C)C)N=C1

Computed Properties

• Exact Mass: 220.12128

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 318.5±17.0 °C(Predicted)
• PSA: 52.08
• pka: 1.26±0.22(Predicted)